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Profile of RUSKI-201 Dihydrochloride

The table below summarizes the core performance data for RUSKI-201 dihydrochloride gathered from

chemical vendor and scientific sources [1] [2] [3]:

Parameter Specification / Value

Target Hedgehog acyltransferase (HHAT)

Biological
Activity

Potent and specific inhibitor [1] [2] [3]

Reported IC₅₀ 0.20 μM [1] [2] [3]

Key Mechanism Blocks Hedgehog (Hh) signaling in Sonic hedgehog (Shh)-overexpressing cells;

inhibits Hh palmitoylation [1] [2] [3]

Primary
Application

Chemical probe for studying HHAT catalytic function in cells [1] [2] [3]

Purity ≥98% (from one vendor) [3]
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Experimental Context and Workflow

The search results describe the compound's function but do not contain detailed, step-by-step experimental

protocols for its verification. The general workflow for using RUSKI-201 dihydrochloride in a cell-based

study would logically involve the steps shown in the diagram below.
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To verify performance, you would typically treat Shh-overexpressing cells with RUSKI-201 dihydrochloride

at its IC₅₀ concentration and analyze the outcome. Key experiments include [1] [3]:

High-Throughput Signaling Analysis: Measure the inhibition of Hh signaling activity in appropriate

reporter assays.
Western Blot Analysis: Confirm the downstream effects on the Hh signaling pathway components.
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Functional Palmitoylation Assay: Use a bioorthogonal palmitate reporter (as mentioned in one

source) to quantitatively assess the inhibition of Hh palmitoylation [3].

Guide Development Constraints

A full comparison guide cannot be created at this time due to information gaps in the search results.

Lack of Direct Comparisons: The search results provide data for RUSKI-201 dihydrochloride in

isolation. I did not find head-to-head experimental data comparing its potency, selectivity, or cellular
efficacy against other HHAT inhibitors (e.g., RUSKI-1, IMP-1575).

Absence of Broader Data: A comprehensive guide requires additional performance metrics not
present in these results, such as pharmacokinetic data (ADME), cytotoxicity profiles in different cell

lines, and results from animal model studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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